Cas no 59716-84-6 (Acetamide, N-[2-[(4,5-diphenyl-2-oxazolyl)thio]ethyl]-)

• Product Name: Acetamide, N-[2-[(4,5-diphenyl-2-oxazolyl)thio]ethyl]-
• CAS No: 59716-84-6
• MF: C₁₉H₁₈N₂O₂S
• MW: 338.423423290253
• CID: 387052
• PubChem ID: 324145
• Update Time: 2025-04-19

Acetamide, N-[2-[(4,5-diphenyl-2-oxazolyl)thio]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-[(4,5-diphenyl-2-oxazolyl)thio]ethyl]-
• 2-(2-Acetylaminoethyl)thio-4,5-diphenyloxazol
• 2-(2-acetylaminoethyl)-thio-4,5-diphenyloxazole
• AC1L8A17
• CTK1H5076
• N-(2-(4,5-diphenyloxazol-2-ylthio)ethyl)-acetamide
• N-[2-(4,5-diphenyl-oxazol-2-ylsulfanyl)-ethyl]-acetamide
• NSC288392
• DTXSID80314773
• 59716-84-6
• N-(2-((4,5-Diphenyloxazol-2-yl)thio)ethyl)acetamide
• NSC-288392
• N-{2-[(4,5-Diphenyl-1,3-oxazol-2-yl)sulfanyl]ethyl}acetamide

• Inchi： 1S/C19H18N2O2S/c1-14(22)20-12-13-24-19-21-17(15-8-4-2-5-9-15)18(23-19)16-10-6-3-7-11-16/h2-11H,12-13H2,1H3,(H,20,22)
• InChI Key： KGDPYRVTHYXXQF-UHFFFAOYSA-N
• SMILES： S(CCNC(C)=O)C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 338.10904
• Monoisotopic Mass: 338.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.26
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.64
• PSA: 55.13